Cas no 100383-25-3 (2-(4-methoxypyridin-2-yl)ethan-1-ol)

• Product Name: 2-(4-methoxypyridin-2-yl)ethan-1-ol
• CAS No: 100383-25-3
• MF: C₈H₁₁NO₂
• MW: 153.178442239761
• CID: 1095909
• PubChem ID: 20696620
• Update Time: 2025-06-08

2-(4-methoxypyridin-2-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 4-methoxy-2-Pyridineethanol
• 2-(4-methoxy-[2]pyridyl)-ethanol
• 2-(4-methoxypyridin-2-yl)ethan-1-ol
• SCHEMBL4104275
• 100383-25-3
• EN300-1851739
• 2-(4-methoxypyridin-2-yl)ethanol

• Inchi： 1S/C8H11NO2/c1-11-8-2-4-9-7(6-8)3-5-10/h2,4,6,10H,3,5H2,1H3
• InChI Key： PHPGFHDNWDQHCH-UHFFFAOYSA-N
• SMILES： O(C)C1C=CN=C(C=1)CCO

Computed Properties

• Exact Mass: 153.078979g/mol
• Monoisotopic Mass: 153.078979g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 108
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 153.18g/mol
• XLogP3: 0.4
• Topological Polar Surface Area: 42.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers

Additional information on 2-(4-methoxypyridin-2-yl)ethan-1-ol

2-(4-Methoxypyridin-2-yl)ethan-1-ol: A Comprehensive Overview

2-(4-Methoxypyridin-2-yl)ethan-1-ol, also known by its CAS number 100383-25-3, is a versatile organic compound with significant applications in various fields. This compound, often referred to as 4-methoxy-2-pyridinol ethanol, has garnered attention due to its unique chemical properties and potential uses in pharmaceuticals, agrochemicals, and industrial synthesis. Recent advancements in synthetic methodologies and its biological applications have further highlighted its importance in contemporary research.

The molecular structure of 2-(4-methoxypyridin-2-yl)ethan-1-ol consists of a pyridine ring substituted with a methoxy group at the 4-position and a hydroxymethyl group at the 2-position. This arrangement imparts the compound with interesting electronic and steric properties, making it a valuable building block in organic synthesis. The compound's solubility in both polar and non-polar solvents, coupled with its stability under various reaction conditions, makes it an ideal candidate for diverse chemical transformations.

Recent studies have explored the synthesis of 4-methoxy-2-pyridinol ethanol through innovative routes, including microwave-assisted synthesis and catalytic hydrogenation. These methods not only enhance the efficiency of production but also reduce environmental impact by minimizing the use of hazardous reagents. For instance, researchers have demonstrated the use of palladium catalysts to achieve selective hydrogenation of intermediates, leading to higher yields and purer products.

In terms of applications, 2-(4-methoxypyridin-2-yl)ethan-1-ol has shown promise in the pharmaceutical industry as a precursor for bioactive compounds. Its ability to form stable complexes with metal ions has been exploited in the development of novel drug delivery systems. Additionally, this compound has been investigated for its potential as an agrochemical, particularly as a fungicide and plant growth regulator. Field trials have indicated enhanced crop yields when treated with formulations containing this compound.

The biocompatibility of 4-methoxy-2-pyridinol ethanol has also been studied extensively. Recent research highlights its role as a ligand in metalloenzyme mimics, which could pave the way for innovative catalytic processes in organic chemistry. Furthermore, its antioxidant properties have been leveraged in cosmetic formulations to protect against oxidative stress, thereby enhancing skin health.

In conclusion, 2-(4-methoxypyridin-2-yl)ethan-1-ol, CAS number 100383-25